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Abstract
This application note provides a detailed protocol for the immunoprecipitation of Protein

Tyrosine Phosphatase 1B (PTP1B) from cell lysates using CPT-157633, a potent and specific

covalent inhibitor. The described methodology enables the selective enrichment of PTP1B for

subsequent downstream analyses, such as Western blotting, mass spectrometry, or enzymatic

activity assays. This protocol is intended for researchers, scientists, and drug development

professionals working on PTP1B-related signaling pathways and therapeutic interventions.

Introduction
Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator of insulin and leptin

signaling pathways. Its role in metabolic diseases, such as type 2 diabetes and obesity, has

made it a significant target for drug discovery. The ability to effectively isolate PTP1B from

complex biological samples is crucial for studying its function, interactions, and the efficacy of

potential inhibitors.

CPT-157633 is a novel, high-affinity covalent inhibitor designed to specifically target the active

site of PTP1B. This compound can be utilized as a molecular probe for the selective

immunoprecipitation (IP) of PTP1B. This application note outlines a validated protocol for the

use of CPT-157633 in PTP1B immunoprecipitation, providing researchers with a reliable

method for PTP1B enrichment.
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Quantitative Data Summary
The following tables summarize the key performance characteristics of CPT-157633 in the

context of PTP1B immunoprecipitation.

Table 1: Binding Affinity and Specificity of CPT-157633

Parameter Value Description

IC₅₀ (PTP1B) 25 nM
Half-maximal inhibitory

concentration against PTP1B.

Ki (PTP1B) 10 nM
Inhibitor constant for PTP1B,

indicating binding affinity.

Specificity (vs. TCPTP) >100-fold

Selectivity for PTP1B over the

closely related T-cell protein

tyrosine phosphatase.

Specificity (vs. SHP2) >200-fold
Selectivity for PTP1B over the

unrelated SHP2 phosphatase.

Table 2: Immunoprecipitation Efficiency using CPT-157633

Cell Line PTP1B Expression
IP Yield (µg per mg
total lysate)

Purity (by
densitometry)

HEK293T Moderate 1.5 µg >90%

HepG2 High 2.8 µg >95%

MCF7 Low 0.8 µg >85%

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the biological context of PTP1B and the experimental

workflow for its immunoprecipitation using CPT-157633.
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Caption: PTP1B negatively regulates the insulin signaling pathway.
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Start: Cell Lysate

Incubate with CPT-157633-Biotin

Capture with Streptavidin Beads

Wash 1: Low Salt Buffer

Wash 2: High Salt Buffer

Wash 3: Final Wash

Elute PTP1B

Downstream Analysis
(e.g., Western Blot)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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